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Compound of Interest

Compound Name: 3-Eudesmene-1beta,11-diol

Cat. No.: B1160444 Get Quote

In-Depth Technical Guide: 3-Eudesmene-1β,11-
diol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of the sesquiterpenoid 3-Eudesmene-1β,11-diol. The information is compiled from

publicly available scientific literature and chemical databases, with a focus on providing

researchers with the data and methodologies necessary for future studies.

Chemical and Physical Properties
3-Eudesmene-1β,11-diol is a naturally occurring eudesmane-type sesquiterpenoid. First

isolated from the leaves of Cryptomeria japonica, its structure has been elucidated through

extensive spectroscopic analysis.

Table 1: Physical and Chemical Properties of 3-Eudesmene-1β,11-diol
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Property Value Source

Molecular Formula C₁₅H₂₆O₂ PubChem[1]

Molecular Weight 238.37 g/mol PubChem[1]

CAS Number 658062-22-7 Pharmaffiliates

Appearance Colorless needles
Journal of Natural Products,

2009

Melting Point 153-154 °C
Journal of Natural Products,

2009

Optical Rotation [α]D²⁵ +20.5 (c 0.1, CHCl₃)
Journal of Natural Products,

2009

Boiling Point Data not available

Solubility Data not available

XLogP3-AA 2.2 PubChem[1]

Spectroscopic Data
The structural elucidation of 3-Eudesmene-1β,11-diol was primarily achieved through one- and

two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass

Spectrometry (HRMS).

Table 2: ¹H NMR Spectroscopic Data for 3-Eudesmene-1β,11-diol (500 MHz, CDCl₃)
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Position δH (ppm) Multiplicity J (Hz)

1 3.59 m

2 1.85 m

3 5.39 br s

5 2.03 m

6α 1.45 m

6β 1.62 m

7 1.25 m

8α 1.55 m

8β 1.75 m

9α 1.38 m

9β 1.95 m

12 1.22 s

13 1.22 s

14 1.68 s

15 0.81 s

Data sourced from the Journal of Natural Products, 2009.

Table 3: ¹³C NMR Spectroscopic Data for 3-Eudesmene-1β,11-diol (125 MHz, CDCl₃)
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Position δC (ppm)

1 78.1

2 31.5

3 121.3

4 141.2

5 50.1

6 24.1

7 49.8

8 22.8

9 41.5

10 38.9

11 72.9

12 27.2

13 27.2

14 23.5

15 16.2

Data sourced from the Journal of Natural Products, 2009.

Mass Spectrometry: The high-resolution electron impact mass spectrum (HREIMS) of 3-

Eudesmene-1β,11-diol showed a molecular ion peak [M]⁺ at m/z 238.1933, consistent with the

molecular formula C₁₅H₂₆O₂.

Experimental Protocols
The following is a detailed methodology for the isolation of 3-Eudesmene-1β,11-diol from

Cryptomeria japonica leaves, as described in the scientific literature.

Isolation of 3-Eudesmene-1β,11-diol from Cryptomeria japonica
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Air-dried leaves of Cryptomeria japonica

Extraction with ethanol at room temperature

Concentration under reduced pressure to yield a crude extract

Suspension in water and partitioning with ethyl acetate

Ethyl acetate soluble fraction

Silica gel column chromatography
(n-hexane-ethyl acetate gradient)

Collection of fractions

Sephadex LH-20 column chromatography
(Methanol)

Preparative High-Performance Liquid Chromatography (HPLC)

Pure 3-Eudesmene-1β,11-diol

Click to download full resolution via product page

Isolation workflow for 3-Eudesmene-1β,11-diol.
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Detailed Steps:

Extraction: Air-dried leaves of Cryptomeria japonica are extracted with ethanol at room

temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to obtain a crude

extract.

Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The

ethyl acetate soluble fraction is collected.

Initial Chromatographic Separation: The ethyl acetate fraction is subjected to column

chromatography on a silica gel column, eluting with a gradient of n-hexane and ethyl acetate.

Fraction Collection and Further Separation: Fractions containing compounds of interest are

further purified by chromatography on a Sephadex LH-20 column using methanol as the

eluent.

Final Purification: The final purification is achieved by preparative High-Performance Liquid

Chromatography (HPLC) to yield pure 3-Eudesmene-1β,11-diol.

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies on the biological activities of 3-Eudesmene-1β,11-

diol. However, the broader class of eudesmane sesquiterpenoids, to which this compound

belongs, is known to exhibit a wide range of pharmacological effects.

General Biological Activities of Eudesmane Sesquiterpenoids:

Eudesmane Sesquiterpenoids

Anti-inflammatory Anticancer Antimicrobial Neuroprotective

Click to download full resolution via product page
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Reported biological activities of eudesmane sesquiterpenoids.

Given the established bioactivities of this class of compounds, 3-Eudesmene-1β,11-diol

represents a promising candidate for further investigation in drug discovery and development.

Future research should focus on screening this compound for various biological activities to

elucidate its therapeutic potential. As no specific biological activities have been reported, there

is no information on any associated signaling pathways.

Conclusion
3-Eudesmene-1β,11-diol is a well-characterized sesquiterpenoid with its physical and chemical

properties established. The detailed spectroscopic and isolation data provided in this guide

serve as a valuable resource for researchers. The known biological activities of the eudesmane

class of compounds suggest that 3-Eudesmene-1β,11-diol warrants further investigation to

explore its potential pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1160444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1160444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

